In this article, the chain scission kinetics of cellulose in acid bamboo paper aging were studied and further applied to evaluate the lifespan of acid bamboo paper. In combination with analytical theory and Monte-Carlo simulations, the ideal random scission mechanism of cellulose macromolecules with arbitrary molecular weight distribution (MWD) was studied first. The molecular weight distribution evolutions obtained by the two methods were in good agreement, indicating the feasibility of the Monte-Carlo algorithm. Furthermore, the relationship between the ideal random scission mechanism and real paper aging was studied in an accelerated aging experiment at 105 °C. The Monte-Carlo algorithm could basically reproduce the MWD of accelerated aging at various degradation degrees, indicating that the ideal random scission mechanism is predominant in bamboo paper aging. Therefore, the relevant kinetic model can be applied to lifespan evaluation. In three other aging experiments, the activation energy of paper aging was determined by the Arrhenius equation, which facilitated the calculation of the rate constant of paper aging at room temperature. It is expected that bamboo paper can be preserved for more than a thousand years.

Improving the retention and drainage aid performance of high speed papermaking processes is an important and challenging issue. In this study, fiber modification was used to improve the papermaking retention and drainage aid performance. The graft copolymerization of glycidyl methacrylate (GMA) with cellulose fibers was initiated using Fe2+-thiourea dioxide(TDO)-H2O2 in a mild aqueous medium; the synthesized polyglycidyl methacrylate grafted cellulose (CPGMA) was used to replace softwood bleached kraft pulp(SBKP) and hardwood bleached kraft pulp(HBKP), to study their retention and drainage aid behavior in the cationic polyacrylamide (CPAM)/colloidal SiO2/ anionic polyacrylamide (APAM) system. Graft copolymerization significantly enhanced the fiber hydrophobicity. Additionally, the papermaking process drainage aid performance and retention rate of the filler increased significantly with an increase in the CPGMA substitution rate. A small amount of CPGMA (0.5 %) significantly improved the dewatering ability and some improved the retention performance of the wet end of papermaking. SBKP-polyglycidyl methacrylate grafted cellulose (S-CPGMA) exhibited better retention and drainage aid performance than HBKP-polyglycidyl methacrylate grafted cellulose (H-CPGMA). Thus, introducing Fe2+-thiourea dioxide(TDO)-H2O2 initiated graft copolymerized S-CPGMA (in mild aqueous media) into pulp could improve the retention and drainage aid performance of the wet part of paper production.

ZD-tester is a measurement technique for rapid compression in Z-direction. The strain rate of compression of this device is far beyond the ordinary mechanical testing methods applied in papermaking industries. Thus, it provides insights to the material responses which are relevant to industrial applications, e. g. calendaring, printing, etc where the strain rate ranges from hundreds to thousands per second. A physics model that describes the dynamic process of the probe has been developed, where a linear Maxwell model is used to account for the viscoelasticity of paperboard. The simulation has successfully reproduced both the general features and quantitative details of the experiment. The model reveals that the ratio of the elastic modulus to the viscosity modulus of the material governs the amplitude attenuation while the angular frequency of the striking-rebounding cycle depends mainly on the elastic modulus. The dropping height determines the initial striking velocity but has no direct impact on either attenuation or angular frequency. The model and simulation provided interpretations of both experimental observations and dynamic behaviours of the material. With help of simulation, the impacts of the individual parameters, e. g. the Young’s modulus, E, the viscosity modulus, η, and the drop height, H, were also explored.

High alkali impregnation (HAI) increases the total yield of softwood pulps following kraft cooking. This yield improvement is also maintained after oxygen delignification. This study evaluates how bleaching with either chlorine dioxide or hydrogen peroxide affects the final yield of samples obtained with standard and HAI. The chemical composition, viscosity, brightness, mechanical and morphological properties were studied. Compared to cooking after standard impregnation the yield improvement achieved by HAI was preserved in both types of bleaching sequences (2 % units for chlorine dioxide and 4 % units for hydrogen peroxide). The introduction of charged groups into the cellulose fibers was higher with hydrogen peroxide bleaching than with chlorine dioxide however, no significant impact was seen on the swelling or mechanical properties. The brightness was higher for the pulps bleached with chlorine dioxide compared with hydrogen peroxide. Hydrogen peroxide bleaching resulted in similar brightness development for both standard and HAI. Fibers bleached with chlorine dioxide had the highest curl index (16–17 %) compared to the fibers bleached with hydrogen peroxide (15 %).

This study aims to investigate the applicability and accuracy of different machine learning (ML) methods for predicting paperboard properties based on raw material and process data. The goal is not to find an ML method that can predict all properties simultaneously, but rather the most suitable method for a single property. The examined properties are bending stiffness and the curl. Furthermore, the focus is not on the most accurate prediction model, but on the best model to interpret. The results show that ML methods are applicable for predicting paperboard properties based on raw material and process data, e. g., bending stiffness and curl in machine direction (MD) and cross-machine direction (CD). The feature selection is crucial for the quality of the prediction. Therefore, domain knowledge is needed to select the right features. This selection improves the model and ensures its reliability, comprehensibility, and interpretability. The self-implemented recursive feature addition (RFA) takes the features specified by a domain expert for the feature selection into consideration. It requires less computation time in comparison to the common recursive feature elimination (RFE). The extremely randomized tree (ET) was chosen due to its high interpretability and good results. It achieves a mean absolute error (MAE) for the bending stiffness MD of 0.913 mN m; an MAE for curl MD of 0.058 m−1 (in a value range from 7 mN m to 100 mN m and −1 m−1 to 1 m−1, respectively); 0.474 mN m and 0.163 m−1 (in a value range from 5 mN m to 45 mN m and −1 m−1 to 2 m−1, respectively) for the respective CD properties.

The interlaminar shear modulus of cardboards was measured using torsional vibration (TV) and flexural vibration (FV) methods. In the TV method, the sample widths were decreased during the tests, and the interlaminar and in-plane shear moduli were determined using the data obtained based on the different widths. By contrast, in the FV method, the resonance frequencies from the first to third FV modes were measured using samples of various lengths, and the interlaminar shear modulus and Young’s modulus in the length direction were calculated using Timoshenko’s vibration theory. In addition to the experiment, modal analyses based on the finite element (FE) method were performed, and the sample configurations used to accurately obtain the interlaminar shear modulus were experimentally and numerically investigated. The TV method did not allow the interlaminar shear modulus to be obtained appropriately because the vibration behavior often deviated from that theoretically derived by the TV equation. By contrast, the FV method allowed the interlaminar shear modulus to be obtained appropriately for a wide range of sample lengths.

Pulping of rice straw was studied using mild nitric acid in mild conditions. Spent nitric acid was chosen as soil nutrient rather than followed by the liquor recovery. The rice straw was treated with 11.03% nitric acid at 90 °C for 3 h, yielded 53.09% pulp. Nitric acid treated rice straw pulp had high residual lignin and minerals. However, further treatment with 7% potassium hydroxide reduced the residual lignin and produced pulp with kappa number 20.36. The papermaking properties of the nitric acid followed by KOH treated pulp showed better quality than the nitric acid pulp. The spent nitric acid liquor was reused repeatedly, pulp yield decreased and residual lignin content increased in each step of spent nitric acid reusing. The spent nitric acid liquor and potassium hydroxide liquor-mixed together to get a neutral effluent liquor which was rich with potassium, nitrogen and biomass. The nutritional capacity of the effluent liquor was assessed by incubation with control soil. The labile form of organic carbon, nitrogen, potassium phosphorous and iron increased in the incubated soil.

The production of bioethanol from materials of renewable origin is an important matter for a more sustainable economic development, and at the same time it challenges researchers to seek more efficient technologies that can make it viable. Wood is a profitable and advantageous option, with special emphasis on eucalyptus, whose cultivation has high turnover in Brazil, where land is available for this purpose. Therefore, the goal of this research was to optimize the hydrolysis stage using acid instead of enzymes for the conversion of chips of Eucalyptus urograndis into bioethanol, with additional co-production of furfural and commercial lignin, in order to make the process more advantageous. To obtain bioethanol, a pre-treatment adapted from autohydrolysis was performed to remove the hemicelluloses, followed by soda pulping to remove the lignin and, finally, the acid hydrolysis of the β-(1→4) glycosidic bonds between the C1–C4 cellulose carbons releasing β-D-glucose monomers to be fermented into bioethanol. In the acid hydrolysis step, sulfuric acid of concentration 1127 gL−1 was used. After the experimental analyses performed, it could be observed that in acid hydrolysis, treatments using 70 mL and 80 mL of sulfuric acid did not differ statistically in relation to glucose production. However, by increasing the volume of acid to 90 mL, there was an increase in the production of fermentable sugars into bioethanol, 63.7 %, which began decreasing when adding acid above 93 mL, because the excess of acid also caused the degradation of sugars into 5-hydroxymethylfurfural (HMF); and in the treatment of 100 mL there was a higher production of HMF. The production of bioethanol proved to be competitive after the fermentation of the sample from the 90 mL treatment with a production of 103.7 L of bioethanol/ton of wood, in addition to being beneficial to the process as a whole with the co-production of furfural, 28.8 kg of furfural ton−1 of wood, and commercial lignin, 428.3 kg of lignin per ton of wood, precursors to various chemicals such as resins, coatings and inks.

For coated paperboard with large deformations, there is limited knowledge on the mechanisms that lead to coating damage and on the key properties that affect damage. Large deformations produce complex non-linear mechanical responses which often result in significant internal damage. The objective of this work was to establish methods to directly measure local deformation at a fold using a stereo digital image correlation (DIC) technique and a folding device designed in-house. This allowed monitoring of deformation from both cross-section and surface views, from which curvature and strain could be analyzed. This approach allowed observation and quantification of the initiation and propagation of damage. Testing showed that elastic estimation of deformation is valid only at very small curvatures but is still qualitatively useful. It was found that CD fold line shows a lower strain than MD fold line at a given curvature, but it ultimately reaches a higher level of surface strain. Additionally, localized maximum surface strain was shown to correlate better with surface damage at fold than the average surface strain. Furthermore, the introduced discontinuity index can provide a useful tool to compare surface damage at fold even for paperboard samples with different thicknesses.

In this study, the effect of different concentrations of calcium hydroxide (Ca(OH)2) was evaluated as a pre-treatment for accelerated carbonation and its influence on the fibrillation of cellulosic pulps to obtain nanofibrils, and its application as a coating agent for papers. Eucalyptus (EUC) and Pine (PIN) unbleached cellulosic fibers were submitted to pre-treatment with Ca(OH)2 at concentrations of 5 and 10% and subjected to accelerated carbonation, being subsequently mechanically fibrillated to produce cellulose nanofibrils (CNF). Pretreatment with calcium hydroxide followed by accelerated carbonation provided a 35% reduction in energy consumption. Cellulosic pulps EUC and PIN pretreated with calcium hydroxide showed higher fibrillation efficiency. There was a reduction in the cobb test values for papers coated with CNF in PIN. The WVP was lower for papers coated with CNF of EUC and control PIN. The CNF coating of EUC and PIN provided an oil barrier for the kit 11 solution. The CNF coating improved the dispersion of PVA and PVOH. The papers coated in this work have the potential to be used as packaging for fatty and oily foods or as a spreading agent for other industrial coatings.